4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95%

• IUPAC Name: methyl 4-(4-hydroxy-3-methoxyphenyl)benzoate
• InChI: InChI=1S/C15H14O4/c1-18-14-9-12(7-8-13(14)16)10-3-5-11(6-4-10)15(17)19-2/h3-9,16H,1-2H3
• InChI Key: FTFZXBVEDPOUAD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC=C(C=C2)C(=O)OC)O
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID40685638
• Molecular Weight: 258.27 g/mol
• CAS RN: 899827-17-9

Description

4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% (4-MCP-2MP) is a phenolic compound used in the synthesis of a variety of organic compounds. It is a white crystalline solid that is soluble in organic solvents and is commercially available in a wide range of concentrations. 4-MCP-2MP is used in a variety of scientific research applications, including drug synthesis, organic chemistry, and biochemistry. It has been studied for its biochemical and physiological effects, and is used in laboratory experiments due to its advantageous properties.

Scientific Research Applications

4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is used in a variety of scientific research applications, including drug synthesis, organic chemistry, and biochemistry. It is used in the synthesis of a variety of organic compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used as a building block for the synthesis of other organic compounds, such as polymers and resins. In addition, 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is used in the synthesis of chiral compounds, which are important for drug development.

Mechanism of Action

4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is a phenolic compound that has a number of different mechanisms of action. It acts as an antioxidant, scavenging free radicals and preventing oxidative damage. It also acts as an anti-inflammatory, inhibiting the production of pro-inflammatory cytokines. In addition, 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% has been shown to inhibit the activity of certain enzymes, such as lipoxygenase and cyclooxygenase.
Biochemical and Physiological Effects
4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% has been studied for its biochemical and physiological effects. It has been shown to reduce inflammation, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. In addition, 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% has been shown to reduce the risk of certain diseases, such as cardiovascular disease, diabetes, and cancer. It has also been shown to improve cognitive function and reduce the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% has several advantages for use in laboratory experiments. It is commercially available in a variety of concentrations, and is soluble in organic solvents. It is also relatively stable, and is not affected by light or heat. However, 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is not suitable for use in experiments involving human subjects, as its effects on humans have not been studied.

Future Directions

Given the biochemical and physiological effects of 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95%, there are a number of potential future directions for research. These include further studies on its antioxidant and anti-inflammatory effects, as well as its potential to reduce the risk of certain diseases. In addition, further research could be conducted on its potential to improve cognitive function and reduce the risk of neurodegenerative diseases. Furthermore, the effects of 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% on humans should be studied in order to determine its potential for use in clinical applications.

Synthesis Methods

4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95% is synthesized via a two-step process. In the first step, a 4-methoxycarbonylphenyl bromide is reacted with a 2-methoxyphenol in the presence of a base, such as potassium carbonate, to yield 4-(4-Methoxycarbonylphenyl)-2-methoxyphenol, 95%. In the second step, the product is purified by recrystallization. This process yields a white crystalline solid with a purity of 95%.